Cas no 150208-84-7 ((8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide)

• Product Name: (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide
• CAS No: 150208-84-7
• MF: C₇H₁₆Br₂N₂
• MW: 288.02334022522
• MDL: MFCD26959153
• CID: 3163851
• PubChem ID: 91663926
• Update Time: 2025-06-03

(8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide Chemical and Physical Properties

Names and Identifiers

• (S)-1,4-Diazabicyclo[4.3.0]nonane hydrobromide
• (S)-1,4-DIAZABICYCLO[4.3.0]NONANE HBR
• (S)-1,4-Diazabicyclo[4.3.0]nonane dihydrobroMide
• (S)-Octahydropyrrolo[1,2-a]pyrazine dihydrobromide
• (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide
• (S)-OCTAHYDROPYRROLO[1,2-A]PYRAZINE 2HBR
• 150208-84-7
• AS-34704
• CS-0053107
• (S)-1,4-Diazabicyclo[4.3.0]nonane diHBr
• AKOS025290308
• (S)-Octahydropyrrolo[1,2-a]pyrazinedihydrobromide

• MDL： MFCD26959153
• Inchi： 1S/C7H14N2.2BrH/c1-2-7-6-8-3-5-9(7)4-1;;/h7-8H,1-6H2;2*1H/t7-;;/m0../s1
• InChI Key： DXIXMLXRNJGFFT-KLXURFKVSA-N
• SMILES： Br.Br.N12CCNC[C@@H]1CCC2

Computed Properties

• Exact Mass: 287.96597g/mol
• Monoisotopic Mass: 285.96802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide

Compound CAS No. 150208-84-7: (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide

The compound CAS No. 150208-84-7, also known as dihydrobromide of (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic compounds with fused pyrrole and pyrazine rings. The dihydrobromide salt form indicates the presence of a bromine atom in the molecule's structure.

Recent studies have highlighted the unique properties of this compound in the field of drug discovery. Researchers have explored its role as a potential neurotransmitter modulator, showing promising results in preclinical models of neurological disorders such as epilepsy and Parkinson's disease. The stereochemistry at the 8a position (denoted by the "S" configuration) plays a critical role in determining its pharmacokinetic and pharmacodynamic properties.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. Its ability to act as a semiconductor material has led to its consideration in the development of organic electronic devices. Recent advancements in organic electronics have underscored the importance of such compounds in creating flexible and lightweight electronic components.

The synthesis of (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrobromide involves a multi-step process that includes ring-closing metathesis and subsequent bromination. These steps are critical in achieving the desired stereochemistry and functional groups necessary for its intended applications.

Furthermore, this compound has shown potential in the field of catalysis. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been explored in recent studies. The incorporation of bromine into its structure enhances its catalytic activity by providing additional sites for substrate binding and reaction facilitation.

Despite its promising applications, there are challenges associated with the large-scale production and purification of this compound. Researchers are actively working on optimizing synthesis protocols to improve yield and reduce costs while maintaining high purity levels.

In conclusion,CAS No. 150208-84-7 stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in fields ranging from pharmacology to materials science.